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Toxicology Profile & Carcinogenicity

Aspect
Classification /
Finding

Key Observations

Carcinogenicity Not Classified as
Carcinogenic [1]

No tumorigenic effects observed in long-term dietary
studies in rats and mice [1].

Mutagenicity Mostly Negative (with
one positive in vitro
result) [1]

Positive in Chinese Hamster V79 cells at cytotoxic
doses; negative in other mutagenicity studies [1].

Repeat-Dose
Toxicity

Liver as Primary
Target [1]

Increased liver weight, hepatocellular hypertrophy

(cell enlargement), and necrosis across rats, mice,
and dogs [1].

Developmental &
Reproductive
Toxicity

No Increased
Sensitivity

No evidence of qualitative or quantitative increased
sensitivity in fetuses or pups. Developmental effects

(e.g., fused sternabrae in rabbits) only at high doses
that also caused maternal toxicity [1].

Neurotoxicity Negative No neurotoxic signs in acute or repeated-dose
studies [1].
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Detailed Toxicity and Regulatory Insights

Target Organ Toxicity and Mode of Action

Primary Target: The liver is the consistent target organ across species (rats, mice, dogs) [1]. Effects

include increased liver weight, hepatocellular hypertrophy, and necrosis.
Mode of Action: As a strobilurin fungicide, trifloxystrobin inhibits mitochondrial respiration by

binding to the Qo site of cytochrome b, disrupting electron transfer and energy (ATP) production [2]
[3]. While this mechanism is highly toxic to fungi and aquatic organisms, in mammals it primarily

manifests as liver toxicity with repeated exposure [2] [1].

Genotoxicity and Carcinogenicity Assessment

Regulatory reviews conclude that trifloxystrobin does not pose a genotoxic or carcinogenic threat to

mammals under expected exposure conditions.

EFSA Peer Review: A 2017 European Food Safety Authority (EFSA) peer review concluded that
trifloxystrobin is unlikely to be an endocrine disruptor in mammals and raised no concerns

regarding carcinogenicity [4].
EPA Assessment: The U.S. Environmental Protection Agency (EPA) established that trifloxystrobin
was "not carcinogenic" to mice or rats, leading to a classification that does not require quantitative
cancer risk assessment [1].

Experimental Evidence

The carcinogenicity classification is supported by standard regulatory studies:

In Vivo Carcinogenicity Studies: Long-term dietary administration in rats and mice showed no

carcinogenic effects [1].
In Vivo Genotoxicity Models: While some in vitro tests were positive at high, cytotoxic

concentrations, the weight of evidence from more comprehensive in vivo studies is negative [1].
Advanced models like the F344 gpt delta transgenic rat, which integrates in vivo genotoxicity and

short-term carcinogenicity assays (e.g., GST-P positive foci formation in the liver), provide sensitive
methods for detecting potential carcinogens [5], further supporting the non-carcinogenic classification.
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Experimental Workflow for Toxicity Assessment

For a visual summary of the key methodologies used to establish the toxicological profile of a compound

like trifloxystrobin, see the workflow below.

Workflow for Mammalian Toxicity Assessment
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> Experimental workflow for assessing mammalian toxicity and carcinogenicity, from initial screening to

final regulatory classification.

Key Takeaways for Professionals

Non-Carcinogenic: Regulatory bodies agree trifloxystrobin is not a carcinogenic concern.
Hepatotoxicity is Primary: The most significant mammalian toxicological effect is on the liver after

repeated exposure.
Low Genotoxic Potential: The weight of evidence indicates trifloxystrobin is not genotoxic in vivo.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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